molecular formula C21H19N3O4 B6274129 (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-4-yl)propanoic acid CAS No. 2271787-92-7

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-4-yl)propanoic acid

Cat. No. B6274129
CAS RN: 2271787-92-7
M. Wt: 377.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure would feature a three-carbon backbone (from the propanoic acid), with the complexity arising from the Fmoc-protected amino group and the pyrazolyl group .


Chemical Reactions Analysis

As for chemical reactions, the compound could potentially undergo reactions typical of carboxylic acids, amines, and pyrazoles. The Fmoc group could be removed under mildly acidic conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It’s likely to be solid at room temperature, and its solubility would depend on the solvent used .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. If used in biological systems, it could interact with various enzymes or receptors, but without specific studies or context, it’s hard to predict .

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety and handling information .

Future Directions

The future directions for this compound would depend on its intended application. It could potentially be used in the synthesis of novel peptides or in the development of new pharmaceuticals .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-4-yl)propanoic acid involves the protection of the amine group of L-proline, followed by the coupling of the protected L-proline with 4-(tert-butoxycarbonylamino)pyrazole. The resulting intermediate is then deprotected and coupled with 9-fluorenylmethoxy carbonyl chloride to obtain the final product.", "Starting Materials": [ "L-proline", "4-(tert-butoxycarbonylamino)pyrazole", "9-fluorenylmethoxy carbonyl chloride", "Diisopropylethylamine (DIPEA)", "Dimethylformamide (DMF)", "Dichloromethane (DCM)", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Magnesium sulfate (MgSO4)", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of L-proline amine group with tert-butyloxycarbonyl (BOC) group using DIPEA and BOC2O in DCM", "Step 2: Coupling of BOC-L-proline with 4-(tert-butoxycarbonylamino)pyrazole using DIPEA and HATU in DMF", "Step 3: Deprotection of BOC group using 1M HCl in ethyl acetate", "Step 4: Coupling of deprotected L-proline-pyrazole intermediate with 9-fluorenylmethoxy carbonyl chloride using DIPEA in DCM", "Step 5: Purification of the final product using column chromatography with a mixture of ethyl acetate and hexanes", "Step 6: Recrystallization of the purified product from methanol and water mixture" ] }

CAS RN

2271787-92-7

Product Name

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrazol-4-yl)propanoic acid

Molecular Formula

C21H19N3O4

Molecular Weight

377.4

Purity

90

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.